Cas no 1569298-20-9 (Tert-butyl (S)-((1,4-dioxan-2-YL)methyl)carbamate)

• Product Name: Tert-butyl (S)-((1,4-dioxan-2-YL)methyl)carbamate
• CAS No: 1569298-20-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5467146
• Update Time: 2026-03-10

Tert-butyl (S)-((1,4-dioxan-2-YL)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (S)-((1,4-DIOXAN-2-YL)METHYL)CARBAMATE
• Y11415
• (S)-tert-butyl ((1,4-dioxan-2-yl)methyl)carbamate
• tert-butyl N-{[(2S)-1,4-dioxan-2-yl]methyl}carbamate
• TERT-BUTYL(S)-((1,4-DIOXAN-2-YL)METHYL)CARBAMATE
• Carbamic acid, N-[(2S)-1,4-dioxan-2-ylmethyl]-, 1,1-dimethylethyl ester
• Tert-butyl (S)-((1,4-dioxan-2-YL)methyl)carbamate

• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(12)11-6-8-7-13-4-5-14-8/h8H,4-7H2,1-3H3,(H,11,12)/t8-/m0/s1
• InChI Key： MUORMZKANBKRCG-QMMMGPOBSA-N
• SMILES： O1CCOC[C@@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.13140809 g/mol
• Monoisotopic Mass: 217.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.8
• Molecular Weight: 217.26

Additional information on Tert-butyl (S)-((1,4-dioxan-2-YL)methyl)carbamate

Tert-butyl (S)-((1,4-dioxan-2-yl)methyl)carbamate: A Comprehensive Overview

The compound Tert-butyl (S)-((1,4-dioxan-2-yl)methyl)carbamate, identified by the CAS number 1569298-20-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a dioxane ring. This combination makes it a versatile compound with promising therapeutic potential.

Recent studies have highlighted the importance of dioxane-containing compounds in enhancing the bioavailability of drugs. The dioxane ring in this compound plays a crucial role in stabilizing the molecule and improving its solubility, which are critical factors for effective drug delivery. Researchers have explored the use of this compound as a prodrug, where it can be metabolized into an active pharmaceutical ingredient (API) within the body. This approach minimizes side effects and enhances the efficacy of the drug.

The synthesis of Tert-butyl (S)-((1,4-dioxan-2-yl)methyl)carbamate involves a multi-step process that includes nucleophilic substitution and carbamate formation. The stereochemistry at the chiral center is meticulously controlled to ensure high enantiomeric purity, which is essential for pharmacological applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, making it an ideal candidate for oral administration. Studies have shown that the tert-butyl group enhances the lipophilicity of the molecule, which improves its ability to cross biological membranes. Additionally, the dioxane ring contributes to the compound's stability in physiological conditions, reducing premature degradation and ensuring sustained release of the active ingredient.

The latest research on this compound has focused on its application in targeted drug delivery systems. By modifying the dioxane ring with specific functional groups, scientists aim to create site-specific drug delivery vehicles that can target specific tissues or organs. This innovation has opened new avenues for treating chronic diseases such as cancer and inflammatory disorders, where precise drug delivery is crucial for minimizing side effects and maximizing therapeutic outcomes.

In conclusion, Tert-butyl (S)-((1,4-dioxan-2-yl)methyl)carbamate represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthesis and pharmacokinetics, positions it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing personalized medicine and improving patient outcomes.